Cas no 2680696-25-5 (benzyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate)

• Product Name: benzyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate
• CAS No: 2680696-25-5
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 5626859
• PubChem ID: 165932342
• Update Time: 2025-05-23

benzyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296434
• benzyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate
• 2680696-25-5
• Pyrazolo[1,5-a]pyrimidine-4(5H)-carboxylic acid, 3-bromo-6,7-dihydro-, phenylmethyl ester
• benzyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

• Inchi： 1S/C14H14BrN3O2/c15-12-9-16-18-8-4-7-17(13(12)18)14(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8,10H2
• InChI Key： CWIWTBSUHCXARZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1N(C(=O)OCC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 470.2±40.0 °C(Predicted)
• pka: 1.10±0.20(Predicted)

Additional information on benzyl 3-bromo-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

Introduction to Benzyl 3-Bromo-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine-4-Carboxylate (CAS No. 2680696-25-5)

Benzyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate (CAS No. 2680696-25-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and potential biological activities. The presence of the bromine atom at position 3 and the benzyl group attached to the carboxylate moiety introduces additional functional diversity, making this compound a valuable substrate for further exploration in drug discovery.

The synthesis of this compound involves a series of intricate chemical transformations. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and improved purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrazolo[1,5-a]pyrimidine core structure. This approach not only enhances reaction efficiency but also minimizes the generation of by-products, which is crucial for maintaining the integrity of the final product.

One of the most promising applications of benzyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate lies in its potential as a lead compound for anti-cancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in tumor progression and metastasis.

In addition to its anti-cancer properties, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research indicates that it may modulate the activity of acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline. The incorporation of the bromine atom into the structure has been found to enhance both the enzyme-inhibiting activity and the compound's bioavailability.

The structural versatility of benzyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate makes it an ideal candidate for further functionalization. By modifying substituents at various positions on the pyrazolo[1,5-a]pyrimidine ring or altering the benzyl group attached to the carboxylate moiety, researchers can explore a wide range of biological activities. For example, replacing the bromine atom with other halogens or introducing additional functional groups could lead to compounds with enhanced pharmacokinetic profiles or improved therapeutic indices.

From a manufacturing standpoint, the production of this compound requires adherence to stringent quality control measures. The use of high-performance liquid chromatography (HPLC) and mass spectrometry ensures that each batch meets rigorous purity standards. Moreover, green chemistry principles are increasingly being integrated into its synthesis process to minimize environmental impact and reduce waste generation.

In conclusion, benzyl 3-bromo-4H,5H,6H